![molecular formula C14H11NO B3057958 2-Benzyloxyphenylisocyanide CAS No. 86652-64-4](/img/structure/B3057958.png)
2-Benzyloxyphenylisocyanide
Overview
Description
2-Benzyloxyphenylisocyanide (2-BOPI) is an organic compound that is widely used in the scientific research community, primarily for its ability to be used in synthesis and its potential applications in biochemistry and physiology. 2-BOPI is a white, crystalline solid that is soluble in organic solvents such as ethanol, methanol, and acetone. It is insoluble in water. The molecular formula of 2-BOPI is C11H10N2O and its molecular weight is 186.21 g/mol.
Scientific Research Applications
Corrosion Inhibition
Research demonstrates the effectiveness of certain compounds, including those related to 2-Benzyloxyphenylisocyanide, in inhibiting corrosion. For example, spirocyclopropane derivatives have shown promise in protecting mild steel in acidic environments, highlighting the potential of such compounds in industrial applications (Chafiq et al., 2020).
Photophysical Properties
The study of blue-green emitting Ruthenium(II) Diisocyano complexes, which involve 2-benzoxazol-2-ylphenolate, has provided insights into the photophysical properties of these complexes. Such research is crucial for developing materials with specific light emission characteristics, which can be used in various technological applications, including display technologies (Ho et al., 2019).
Molecular Dynamics and Quantum Chemistry
In the context of corrosion inhibition, the molecular dynamics and quantum chemistry of compounds related to this compound have been studied. These studies involve the investigation of electron distributions and interactions at the molecular level, essential for understanding and improving the efficiency of corrosion inhibitors (Chafiq et al., 2020).
Photostability and Photogenotoxicity
Research into the photostability of certain compounds, like Benzophenone-2, which shares similarities with this compound, has implications for their safe use in sunscreen formulations. Understanding the photogenotoxic potential of these compounds is crucial for assessing the risk associated with their exposure to UV radiation (Amar et al., 2018).
Synthesis of Complexes
The synthesis of Platinum(II) and Palladium(II) complexes with 1,2-dihydrobenzoxazol-2-ylidene ligands, which is related to the chemical family of this compound, provides insights into the complex chemical processes involved in creating compounds with specific properties. These studies are significant for the development of new materials in the field of organometallic chemistry (Kembach et al., 1997).
properties
IUPAC Name |
1-isocyano-2-phenylmethoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO/c1-15-13-9-5-6-10-14(13)16-11-12-7-3-2-4-8-12/h2-10H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJCCDZQKLSBHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C1=CC=CC=C1OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40408566 | |
Record name | 2-benzyloxyphenylisocyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40408566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86652-64-4 | |
Record name | 2-benzyloxyphenylisocyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40408566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2-(Benzyloxy)phenyl]imino}methylidene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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